Cas no 2171814-22-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid
• CAS No: 2171814-22-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6289403
• PubChem ID: 165553128
• Update Time: 2025-10-28

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid
• EN300-1487107
• 2171814-22-3
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]morpholine-2-carboxylic acid

• Inchi： 1S/C24H26N2O6/c27-22(26-12-13-31-21(14-26)23(28)29)10-5-11-25-24(30)32-15-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20-21H,5,10-15H2,(H,25,30)(H,28,29)
• InChI Key： SNMYXTAFLUWDMY-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid (CAS No. 2171814-22-3)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid (CAS No. 2171814-22-3) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a morpholine-2-carboxylic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in drug discovery, bioconjugation, and proteomics applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid has surged, driven by advancements in biotechnology and precision medicine. This compound is particularly relevant in the synthesis of therapeutic peptides, which are gaining traction for their efficacy in treating conditions such as diabetes, cancer, and autoimmune diseases. Its CAS No. 2171814-22-3 is often queried in scientific databases, reflecting its importance in high-throughput screening and combinatorial chemistry.

The morpholine ring in 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid enhances its solubility and stability, making it a preferred choice for aqueous-phase reactions. This attribute aligns with the growing focus on green chemistry and sustainable synthesis methods. Additionally, the Fmoc group ensures selective deprotection under mild conditions, a feature highly sought after in peptide coupling and post-translational modification studies.

From an SEO perspective, keywords such as "Fmoc-morpholine-2-carboxylic acid derivative", "CAS 2171814-22-3 applications", and "peptide synthesis building blocks" are frequently associated with this compound. These terms resonate with researchers exploring structure-activity relationships (SAR) or optimizing drug delivery systems. The compound’s versatility also makes it a topic of interest in AI-driven drug design, where computational tools predict its interactions with biological targets.

Quality control and analytical characterization of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid are critical, given its use in GMP-compliant manufacturing. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. These protocols address the increasing scrutiny on reproducibility and batch-to-batch consistency in pharmaceutical development.

In summary, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylmorpholine-2-carboxylic acid (CAS No. 2171814-22-3) is a cornerstone in modern medicinal chemistry. Its applications span peptide therapeutics, material science, and biochemical assays, making it a staple in laboratories worldwide. As the scientific community continues to prioritize innovative synthesis and targeted therapies, this compound will remain a focal point of research and industrial applications.